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Get Quote

Chemical Properties of Trimethoprim Lactate

This table summarizes key information about Trimethoprim lactate from a chemical supplier [1]:

Property Detail

Catalog Number T39862

CAS Number 23256-42-0

Molecular Formula C₁₇H₂₄N₄O₆

Molecular Weight 380.4 g/mol

Purity ≥99.9%

Storage -20°C, protect from direct sunlight, store under nitrogen

Solubility Data and Suggested Stock Solution
Preparation
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Based on the available solubility information, here are suggested concentrations for stock solutions [1]:

Solvent Suggested Concentration Notes

DMSO 200 mg/mL (525.76 mM) Sonication is recommended to dissolve.

Water 10 mg/mL (26.29 mM) Sonication is recommended to dissolve.

The supplier also lists an in vivo formulation as a reference: 5 mg/mL in a solution of 10% DMSO, 40%

PEG 300, 5% Tween 80, and 45% saline, with sonication recommended [1]. Important Note: The supplier

states that all their products are "for research purposes only and cannot be used for human consumption" [1].

Handling and Safety Considerations

General Safety: When handling Trimethoprim or its formulations, be aware that it can cause side
effects such as itching, skin rash, nausea, vomiting, or diarrhoea [2].

Environmental Impact: From an environmental research perspective, one study proposed that to
limit the risk of selecting for antibiotic-resistant bacteria in aquatic environments, the exposure level

for Trimethoprim should be kept below 1 µg/L [3].

Experimental Workflow for Stock Solution Preparation

The following diagram outlines the general workflow for preparing and using a Trimethoprim lactate stock

solution, based on the scattered information available.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.targetmol.com/compound/trimethoprim_lactate
https://www.targetmol.com/compound/trimethoprim_lactate
https://www.targetmol.com/compound/trimethoprim_lactate
https://www.nhs.uk/medicines/trimethoprim/
https://www.sciencedirect.com/science/article/pii/S0160412020320389
https://www.smolecule.com/products/s615757?utm_src=pdf-body
https://www.smolecule.com/products/s615757?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start Preparation

Weigh Trimethoprim Lactate Powder

Choose Solvent

Solvent = DMSO?

DMSO

Add Solvent to Powder

Purified Water

Sonicate Mixture

Aliquot Solution

Yes

Solvent = Water?

No

No

Yes

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s615757?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Store at -20°C

Use in Assay
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Critical Gaps and Next Steps for Protocol Development

The information found is insufficient to create a complete and safe protocol. You will need to investigate the

following:

Verification of Purity and Identity: The protocol should begin with verifying the identity and purity of

the raw powder using analytical methods like HPLC or mass spectrometry [4].
Detailed Step-by-Step Instructions: The search results lack specifics on the duration of sonication,

mixing procedures, and whether solutions need to be filter-sterilized.
Quality Control Checks: A complete protocol requires quality control steps, such as measuring the

pH of the final solution or using HPLC to confirm the final concentration and stability.
Stability Studies: The provided data does not indicate how long the stock solutions remain stable

under the recommended storage conditions. You would need to establish this through experiments.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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